Cas no 903282-78-0 (2-amino-N-(2,4-dichlorophenyl)-3-(4-methoxybenzoyl)indolizine-1-carboxamide)

• Product Name: 2-amino-N-(2,4-dichlorophenyl)-3-(4-methoxybenzoyl)indolizine-1-carboxamide
• CAS No: 903282-78-0
• MF: C₂₃H₁₇Cl₂N₃O₃
• MW: 454.305383443832
• CID: 5495175
• Update Time: 2025-06-08

2-amino-N-(2,4-dichlorophenyl)-3-(4-methoxybenzoyl)indolizine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-N-(2,4-dichlorophenyl)-3-(4-methoxybenzoyl)indolizine-1-carboxamide

• Inchi： 1S/C23H17Cl2N3O3/c1-31-15-8-5-13(6-9-15)22(29)21-20(26)19(18-4-2-3-11-28(18)21)23(30)27-17-10-7-14(24)12-16(17)25/h2-12H,26H2,1H3,(H,27,30)
• InChI Key： SJGRAPDFWASBMS-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=C(Cl)C=C2Cl)=O)=C2N(C=CC=C2)C(C(=O)C2=CC=C(OC)C=C2)=C1N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2-amino-N-(2,4-dichlorophenyl)-3-(4-methoxybenzoyl)indolizine-1-carboxamide

Introduction to 2-amino-N-(2,4-dichlorophenyl)-3-(4-methoxybenzoyl)indolizine-1-carboxamide (CAS No. 903282-78-0)

2-amino-N-(2,4-dichlorophenyl)-3-(4-methoxybenzoyl)indolizine-1-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 903282-78-0, represents a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structural framework of this molecule incorporates several key functional groups, including an amino group, chloro-substituted phenyl rings, and a benzoyl moiety linked to an indolizine core. Such structural features not only contribute to its unique chemical properties but also open up diverse possibilities for its application in drug discovery and development.

The indolizine scaffold is a heterocyclic structure that has been widely studied for its potential pharmacological effects. Indolizines are known to exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the amino-N-(2,4-dichlorophenyl) group in the molecule suggests that it may interact with biological targets in a manner similar to other indolizine derivatives. This interaction could be mediated through hydrogen bonding, hydrophobic interactions, or other mechanisms that are commonly observed in drug-receptor binding events.

The 3-(4-methoxybenzoyl) moiety further enhances the complexity of this compound. The benzoyl group is often used in medicinal chemistry to modulate the solubility and bioavailability of molecules. Additionally, the methoxy substituent on the phenyl ring can influence electronic properties and metabolic stability. The combination of these structural elements may contribute to the compound's ability to traverse biological membranes and reach its target sites effectively.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy. By leveraging molecular docking simulations and quantum mechanical calculations, scientists can gain insights into how 2-amino-N-(2,4-dichlorophenyl)-3-(4-methoxybenzoyl)indolizine-1-carboxamide interacts with potential biological targets. These studies have suggested that this compound may exhibit inhibitory activity against certain enzymes and receptors that are implicated in various diseases.

In particular, research has highlighted the potential of indolizine derivatives as inhibitors of kinases and other enzyme families involved in signal transduction pathways. The chloro-substituted phenyl rings in this molecule are particularly noteworthy, as they can serve as recognition elements for binding pockets on biological targets. Such substituents are often employed in drug design to enhance binding affinity and selectivity.

The pharmaceutical industry has increasingly recognized the importance of structurally diverse compounds in drug discovery programs. 2-amino-N-(2,4-dichlorophenyl)-3-(4-methoxybenzoyl)indolizine-1-carboxamide (CAS No. 903282-78-0) exemplifies this trend by combining multiple pharmacophoric elements into a single molecular entity. This approach allows for the exploration of novel therapeutic strategies and the identification of compounds with improved pharmacokinetic profiles.

One area where this compound shows particular promise is in the treatment of neurological disorders. Indolizine derivatives have been reported to modulate neurotransmitter systems, suggesting potential applications in conditions such as depression, anxiety, and neurodegenerative diseases. The unique combination of functional groups in 2-amino-N-(2,4-dichlorophenyl)-3-(4-methoxybenzoyl)indolizine-1-carboxamide may enable it to interact with specific neurotransmitter receptors or enzymes in a way that alleviates symptoms associated with these disorders.

Another emerging field where this compound may find utility is cancer therapy. Cancer researchers have long sought to identify small molecules that can selectively target malignant cells while sparing healthy tissues. The structural features of 2-amino-N-(2,4-dichlorophenyl)-3-(4-methoxybenzoyl)indolizine-1-carboxamide make it a candidate for development as an anticancer agent. Preclinical studies have indicated that related indolizine derivatives can induce apoptosis in cancer cells by interfering with critical signaling pathways.

The synthesis of complex molecules like 2-amino-N-(2,4-dichlorophenyl)-3-(4-methoxybenzoyl)indolizine-1-carboxamide (CAS No. 903282-78-0) represents a significant challenge for organic chemists. However, recent advances in synthetic methodologies have made it possible to construct such intricate structures with greater efficiency and precision. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been instrumental in building the indolizine core and incorporating various functional groups into the molecule.

The development of new synthetic routes has also enabled researchers to explore libraries of related compounds more rapidly than ever before. High-throughput screening techniques combined with automated synthesis platforms allow for the rapid evaluation of thousands of molecules for their biological activity. This approach has led to the discovery of several lead compounds that are now being advanced into clinical trials.

In conclusion, 2-amino-N-(2,4-dichlorophenyl)-3-(4-methoxybenzoyl)indolizine-1-carboxamide (CAS No. 903282-78-0) is a structurally complex organic compound with significant potential in pharmaceutical applications. Its unique combination of functional groups makes it a promising candidate for further investigation in areas such as neurological disorders and cancer therapy. As research continues to uncover new biological activities associated with indolizine derivatives, this compound will likely play an important role in future drug development efforts.